Cas no 26723-07-9 (Thiocyanic acid,5-ethyl-2,6-dioxo-5-phenyl-3-piperidinyl ester)

• Product name: Thiocyanic acid,5-ethyl-2,6-dioxo-5-phenyl-3-piperidinyl ester
• CAS No: 26723-07-9
• MF: C₁₄H₁₄N₂O₂S
• MW: 274.33816
• CID: 265905
• PubChem ID: 213551

Thiocyanic acid,5-ethyl-2,6-dioxo-5-phenyl-3-piperidinyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid,5-ethyl-2,6-dioxo-5-phenyl-3-piperidinyl ester
• (5-ethyl-2,6-dioxo-5-phenylpiperidin-3-yl) thiocyanate
• BRN 1543336
• 5-21-13-00160 (Beilstein Handbook Reference)
• DTXSID30949534
• Thiocyanic acid, 2,6-dioxo-5-ethyl-5-phenyl-3-piperidinyl ester
• 2-Fenil-2-etil-4-tiociano-glutarimmide
• 2,6-Dioxo-5-ethyl-5-phenyl-3-piperidyl ester of thiocyanic acid
• 2-Fenil-2-etil-4-tiociano-glutarimmide [Italian]
• 2,6-Piperidinedione, 3-ethyl-3-phenyl-5-thiocyanato
• 26723-07-9
• 5-Ethyl-2-hydroxy-6-oxo-5-phenyl-3,4,5,6-tetrahydropyridin-3-yl thiocyanate

• Inchi： InChI=1S/C14H14N2O2S/c1-2-14(10-6-4-3-5-7-10)8-11(19-9-15)12(17)16-13(14)18/h3-7,11H,2,8H2,1H3,(H,16,17,18)
• InChI Key： CVFPKDGHOZFUDV-UHFFFAOYSA-N
• SMILES： N#CSC1C(=O)NC(=O)C(C2C=CC=CC=2)(CC)C1

Computed Properties

• Exact Mass: 274.07772
• Monoisotopic Mass: 274.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.3Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 503.7°Cat760mmHg
• Flash Point: 258.4°C
• Refractive Index: 1.606
• PSA: 69.96